![molecular formula C22H13FN2OS B5496392 2-(1,3-benzothiazol-2-yl)-3-(4-fluoro-3-phenoxyphenyl)acrylonitrile](/img/structure/B5496392.png)
2-(1,3-benzothiazol-2-yl)-3-(4-fluoro-3-phenoxyphenyl)acrylonitrile
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Overview
Description
2-(1,3-benzothiazol-2-yl)-3-(4-fluoro-3-phenoxyphenyl)acrylonitrile, also known as BFPPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the family of acrylonitrile derivatives and has a unique structure that makes it a promising candidate for various research studies.
Mechanism of Action
The exact mechanism of action of 2-(1,3-benzothiazol-2-yl)-3-(4-fluoro-3-phenoxyphenyl)acrylonitrile is not fully understood, but it is believed to act by inhibiting various cellular pathways involved in cancer cell growth and proliferation. This compound has been shown to inhibit the activity of several enzymes involved in cancer cell metabolism, including pyruvate kinase and lactate dehydrogenase. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can inhibit cancer cell growth and induce apoptosis. Additionally, this compound has been shown to have anti-inflammatory and antioxidant effects, which may be useful in the treatment of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
2-(1,3-benzothiazol-2-yl)-3-(4-fluoro-3-phenoxyphenyl)acrylonitrile has several advantages as a research tool, including its potent anticancer activity and unique structure. Additionally, this compound is relatively easy to synthesize and has good stability under normal laboratory conditions. However, there are also some limitations to using this compound in laboratory experiments. For example, this compound may have off-target effects, and its mechanism of action is not fully understood.
Future Directions
There are several future directions for research on 2-(1,3-benzothiazol-2-yl)-3-(4-fluoro-3-phenoxyphenyl)acrylonitrile. One promising area of research is the development of new analogs of this compound with improved potency and selectivity. Additionally, this compound may be useful in combination therapy with other anticancer agents. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various areas of scientific research.
Synthesis Methods
2-(1,3-benzothiazol-2-yl)-3-(4-fluoro-3-phenoxyphenyl)acrylonitrile can be synthesized using a multi-step process that involves the reaction of 2-aminobenzothiazole with 4-fluoro-3-phenoxybenzaldehyde and malononitrile. The reaction is carried out in the presence of a catalyst and under controlled conditions to obtain the desired product in high yield and purity.
Scientific Research Applications
2-(1,3-benzothiazol-2-yl)-3-(4-fluoro-3-phenoxyphenyl)acrylonitrile has been extensively studied for its potential applications in scientific research. Some of the most promising areas of research include cancer biology, neuroscience, and medicinal chemistry. This compound has been shown to have potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. Additionally, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
(E)-2-(1,3-benzothiazol-2-yl)-3-(4-fluoro-3-phenoxyphenyl)prop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H13FN2OS/c23-18-11-10-15(13-20(18)26-17-6-2-1-3-7-17)12-16(14-24)22-25-19-8-4-5-9-21(19)27-22/h1-13H/b16-12+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODIYMHAZWPUPMF-FOWTUZBSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=C(C=CC(=C2)C=C(C#N)C3=NC4=CC=CC=C4S3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)OC2=C(C=CC(=C2)/C=C(\C#N)/C3=NC4=CC=CC=C4S3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H13FN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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